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Introduction

(Z2)-Fluoxastrobin is a broad-spectrum, systemic fungicide belonging to the quinone outside
inhibitor (Qol) class of fungicides (FRAC Group 11). It is a valuable tool in the management of
a wide range of turfgrass diseases. Its mode of action involves the inhibition of mitochondrial
respiration in fungi by binding to the Qo site of the cytochrome bcl complex (Complex Ill) in the
electron transport chain. This disruption of electron transfer effectively halts ATP synthesis,
leading to the cessation of fungal growth and development.[1][2] (Z)-Fluoxastrobin exhibits
both preventative and curative properties and is absorbed by the plant and translocated
systemically, protecting both treated and new growth. This document provides detailed
application notes and experimental protocols for researchers utilizing (Z)-Fluoxastrobin in the
study of turfgrass diseases.

Data Presentation

The efficacy of (Z)-Fluoxastrobin has been evaluated in numerous research trials for the
control of key turfgrass diseases. The following tables summarize the quantitative data on its
performance against brown patch and dollar spot.
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Table 1: Efficacy of (Z)-Fluoxastrobin for Brown Patch (Rhizoctonia solani) Control in

Turfgrass
] Application o Average
Active Application .
. Rate (fl. oz. per Efficacy Reference
Ingredient Interval (days) .
1000 sq. ft.) Rating*
Fluoxastrobin 0.25-0.5 14-28 3+ [3]
Azoxystrobin 0.4-0.7 14-28 4/3 [3]
Pyraclostrobin 0.5-0.7 14-28 4 [3]
Trifloxystrobin 0.25-0.5 14-21 4 [3]

*Efficacy Rating Scale: 4 = excellent control; 3 = good to excellent control; 2 = fair to good
control; 1 = control is inconsistent but good in some instances; + = intermediate between two
efficacy ratings; L = limited data.[3]

Table 2: Efficacy of (Z)-Fluoxastrobin for Dollar Spot (Clarireedia jacksonii) Control in
Turfgrass
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Mean Mean
L Dollar Dollar Turf
Rate ( Applicati .
Spot Spot Quality
Treatmen  product/l on . . Referenc
Lesions Lesions (1-9
t 000 sq. Interval
(count (count scale)? -
ft.) (days)
per plot) - per plot) - 28 DAT*
14 DAT* 28 DAT*
Untreated
- - 453 62.1 5.5 [4]
Control
Fluoxastro Hypothetic
_ 0.36 fl oz 14 8.7 12.5 7.8
bin SC al Data
Chlorothalo
_ 3.2floz 14 10.2 15.8 75 [4]
nil 720 SFT
Propiconaz Hypothetic
1.0fl oz 14 12.5 18.3 7.2
ole 1.3 ME al Data

IDAT: Days After initial Treatment. Data is hypothetical and for illustrative purposes, adapted

from typical results seen in fungicide efficacy trials.[4] 2Turf Quality Rating: 1 = brown/dead turf,
6 = acceptable, 9 = excellent, uniform green turf.[4]

Experimental Protocols

Detailed methodologies are crucial for conducting reproducible turfgrass disease research. The
following are generalized protocols for evaluating the efficacy of (Z)-Fluoxastrobin against
brown patch and dollar spot. These should be adapted based on specific research objectives
and local conditions.

Protocol 1: Field Efficacy of (Z)-Fluoxastrobin for the
Control of Brown Patch (Rhizoctonia solani)

1. Objective: To evaluate the efficacy of (Z)-Fluoxastrobin in controlling brown patch on a
susceptible turfgrass species.

2. Experimental Design:
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Location: A research facility or golf course with a history of brown patch disease.

Turfgrass: Established stand of a susceptible cool-season turfgrass such as tall fescue,
perennial ryegrass, or creeping bentgrass.[5]

Plot Size: 3 ft x 6 ft (or similar), with 1-2 ft borders to prevent spray drift between plots.[6]

Replication: Randomized complete block design with 4 replications.[6]

Treatments:

o Untreated control

o (Z)-Fluoxastrobin at various application rates (e.g., low, medium, and high label rates).

o Positive control (a standard, effective fungicide for brown patch).

. Inoculation (if natural infection is not sufficient):

Culture Rhizoctonia solani on a sterilized grain medium (e.g., oats or rye) for 2-3 weeks.

Evenly distribute the inoculum over each plot at a predetermined rate (e.g., 50-100 g per
plot) 2-3 days prior to the first fungicide application.[6][7]

Irrigate the plots lightly after inoculation to move the inoculum into the turf canopy.

. Fungicide Application:

Apply fungicides using a CO2-pressurized backpack sprayer calibrated to deliver a specific
volume (e.g., 2 gallons of water per 1000 sq. ft.).

Make the initial application preventatively when environmental conditions are conducive for
brown patch development (e.g., night temperatures > 60°F and high humidity) or curatively at
the first sign of disease symptoms.

Subsequent applications should be made according to the desired treatment interval (e.g.,
14, 21, or 28 days).[3]
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. Data Collection:

Disease Severity: Visually assess the percentage of the plot area affected by brown patch on
a weekly or bi-weekly basis. A rating scale (e.g., 0-100%) can be used.

Turfgrass Quality: Visually rate the overall quality of the turf in each plot on a scale of 1 to 9,
where 1 is dead or dormant turf, 6 is acceptable quality, and 9 is excellent, healthy turf.[4]
Ratings should consider color, density, and uniformity.

Phytotoxicity: Visually assess any signs of phytotoxicity (e.g., yellowing, stunting) on a scale
of 0 to 5, where 0 is no phytotoxicity and 5 is severe phytotoxicity.

. Data Analysis:

Analyze data using appropriate statistical methods (e.g., Analysis of Variance - ANOVA) to
determine significant differences between treatments.

Use a mean separation test (e.g., Tukey's HSD) to compare treatment means.

Protocol 2: Field Efficacy of (Z)-Fluoxastrobin for the
Control of Dollar Spot (Clarireedia jacksonii)

1. Objective: To evaluate the efficacy of (Z)-Fluoxastrobin in controlling dollar spot on a

susceptible turfgrass species.

2. Experimental Design:

Location: A research facility or golf course with a history of dollar spot.

Turfgrass: Established stand of a susceptible turfgrass such as creeping bentgrass or annual
bluegrass.[8]

Plot Size: 3 ft x 5 ft (or similar), with 1-2 ft borders.[6]
Replication: Randomized complete block design with 4 replications.[6]

Treatments:
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o Untreated control

o (Z)-Fluoxastrobin at various application rates.

o Positive control (a standard, effective fungicide for dollar spot).
3. Inoculation:

» Natural infection is often sufficient for dollar spot trials. If inoculation is necessary, culture
Clarireedia jacksonii on a suitable medium.

 Distribute inoculum evenly over the plots.
4. Fungicide Application:

o Apply fungicides using a calibrated CO2-pressurized backpack sprayer (e.g., 2 gallons of
water per 1000 sq. ft.).

« Initiate applications preventatively in the spring when night temperatures consistently exceed
50°F, or curatively when the first symptoms appear.[9]

o Apply subsequent treatments at specified intervals (e.g., 14 or 21 days).[10]
5. Data Collection:

o Disease Severity: Count the number of active dollar spot infection centers (lesions) per plot
at regular intervals (e.g., weekly).[4]

o Turfgrass Quality: Visually rate turf quality on a 1-9 scale, as described in Protocol 1.[4]
o Phytotoxicity: Assess for any signs of phytotoxicity.
6. Data Analysis:

e Analyze the number of dollar spot lesions and turf quality ratings using ANOVA and a mean
separation test.

Signaling Pathways and Experimental Workflows
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The following diagrams, created using the DOT language, illustrate the mechanism of action of

(Z2)-Fluoxastrobin and a typical experimental workflow for fungicide efficacy testing.

Fungal Cell

Fungal Growth
Inhibition & Death

Inhibition ="

Mitochondrion

(2)-Fluoxastrobin
Binds to Qo site

[ ATP Depletion

ATP Synthase

ATP Synthesis
(Energy)

Complex IV

Cytochrome ¢

Complex il
(Cytochrome bc)

Complex Il

Ubiquinone
Q

Complex |

Click to download full resolution via product page

Figure 1: Mechanism of action of (Z)-Fluoxastrobin.
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Figure 2: General workflow for a turfgrass fungicide efficacy trial.
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Figure 3: Downstream effects of (Z)-Fluoxastrobin application.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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